methyl 3-({[4-(3,4-dichlorobenzyl)-1-piperazinyl]carbonyl}amino)-2-thiophenecarboxylate

• IUPAC Name: methyl 3-[[4-[(3,4-dichlorophenyl)methyl]piperazine-1-carbonyl]amino]thiophene-2-carboxylate
• InChI: InChI=1S/C18H19Cl2N3O3S/c1-26-17(24)16-15(4-9-27-16)21-18(25)23-7-5-22(6-8-23)11-12-2-3-13(19)14(20)10-12/h2-4,9-10H,5-8,11H2,1H3,(H,21,25)
• InChI Key: BQGCTWRHHJMNTN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CS1)NC(=O)N2CCN(CC2)CC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C18H19Cl2N3O3S
• Molecular Weight: 428.3 g/mol

Description

Synthesis Analysis

The synthesis of compounds structurally related to "methyl 3-({[4-(3,4-dichlorobenzyl)-1-piperazinyl]carbonyl}amino)-2-thiophenecarboxylate" involves complex processes that enhance specific features like allosteric enhancer activity for the A1 adenosine receptor. Such synthesis underscores the influence of substituents on the phenyl ring, indicating a meticulous design to achieve desired biological effects (Romagnoli et al., 2008).

Molecular Structure Analysis

The molecular structure, especially of similar compounds, has been elucidated through techniques like X-ray diffraction. These studies reveal detailed structural information, including crystalline forms and hydrogen bonding networks, which are crucial for understanding the compound's chemical reactivity and interactions (Şahin et al., 2012).

Chemical Reactions and Properties

The chemical behavior of such molecules often involves interactions with specific biological targets, influencing their allosteric properties. Research has demonstrated the potential of these compounds to engage with receptors in a manner that enhances receptor activity, highlighting their functional versatility and application in receptor-targeted therapies (Romagnoli et al., 2008).

Physical Properties Analysis

Investigations into related compounds have detailed their crystalline structure and physical form, providing insights into their stability, solubility, and overall behavior under various conditions. Such analyses are fundamental for comprehending how these compounds can be manipulated and utilized in different chemical environments (Gajera et al., 2013).

Chemical Properties Analysis

The chemical properties, including reactivity and interaction with other molecules, are critical for the application of these compounds. Studies focusing on their synthesis and structural characterization lay the groundwork for understanding these properties in depth, providing a basis for future applications in chemical synthesis and potentially therapeutic interventions (Balaban et al., 2008).

Scientific Research Applications

Pharmacokinetics and Metabolism

One study examined the disposition and metabolism of SB-649868, an orexin 1 and 2 receptor antagonist, in humans. This research provides insights into how similar compounds are metabolized and eliminated from the human body, highlighting the importance of understanding drug disposition for developing new medications (Renzulli et al., 2011).

Serotonin Receptor Binding

Another study explored the serotonin receptor occupancy by a novel antagonist, providing a basis for understanding how methyl 3-({[4-(3,4-dichlorobenzyl)-1-piperazinyl]carbonyl}amino)-2-thiophenecarboxylate might interact with serotonin receptors. This research aids in the development of drugs targeting these receptors for various psychiatric conditions (Rabiner et al., 2002).

Diagnostic Imaging

The study on the evaluation of 11C-CS1P1 assessed its safety and dosimetry in humans, underlining the potential use of similar compounds in diagnostic imaging. Such research is crucial for advancing imaging techniques that can diagnose or monitor diseases with higher accuracy and sensitivity (Brier et al., 2022).